Prediction of future breakthroughs in materials synthesis and manufacturing techniques: a new perspective of synthesis dynamics theory
Materials Horizons Pub Date: 2023-09-13 DOI: 10.1039/D3MH01302B
Abstract
The continuous development of different kinds of materials plays a significant role in social productivity. However, the lack of a complete synthesis kinetic theory has resulted in the absence of scientific guidance for the emergence of advanced manufacturing technologies, limiting the research and production of new types of materials. The present work aims at obtaining the basic form of the diffusion flux-driving force equation through the concept of ion diffusion so as to establish a synthesis kinetic theory. Using this theory, the scientific principles of existing synthesis technologies are summarized, and the key directions that future manufacturing technologies need to break through are proposed as well. Based on a comprehensive analysis of this theory, the feasible directions are discussed, providing strong support for the early realization of targeted design and manufacturing of new materials with specific functions.
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Journal Nameļ¼Materials Horizons
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